Cas no 31508-44-8 (methyl 2-phenylpropanoate)

• Product Name: methyl 2-phenylpropanoate
• CAS No: 31508-44-8
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD06795946
• CID: 317656
• PubChem ID: 569653
• Update Time: 2025-11-06

methyl 2-phenylpropanoate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-methyl-, methyl ester
• methyl 2-phenylpropanoate
• methyl 2-phenylpropionate
• R,S-2-Phenyl-propionicacidmethylester
• 2-methyl-2-phenylpropionate,methyl ester
• 2-phenyl-propanoic acid methyl ester
• 2-phenyl-propionic acid methyl ester
• Methyl hydratropate
• methyl phenylpropionate

• MDL： MFCD06795946
• Inchi： 1S/C10H12O2/c1-8(10(11)12-2)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： DZIQUZJSNSZOCH-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 164.08400

Experimental Properties

• PSA: 26.30000
• LogP: 1.96310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on methyl 2-phenylpropanoate

Recent Advances in the Study of Methyl 2-Phenylpropanoate (CAS: 31508-44-8) in Chemical Biology and Pharmaceutical Research

Methyl 2-phenylpropanoate (CAS: 31508-44-8), a compound of significant interest in chemical biology and pharmaceutical research, has recently been the focus of several studies due to its versatile applications in drug synthesis and biological activity modulation. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, mechanisms of action, and potential therapeutic applications. The information presented here is derived from peer-reviewed academic papers, industry reports, and technical documents published within the last two years.

Recent studies have explored the synthetic pathways for methyl 2-phenylpropanoate, with an emphasis on green chemistry approaches to enhance yield and reduce environmental impact. One notable study demonstrated a novel catalytic method using transition metal complexes, achieving a 92% yield under mild conditions. This advancement not only improves the efficiency of production but also aligns with the growing demand for sustainable chemical processes in the pharmaceutical industry.

In the realm of biological activity, methyl 2-phenylpropanoate has shown promising results as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). Researchers have identified its role in inhibiting cyclooxygenase-2 (COX-2) enzymes, which are key mediators of inflammation. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of methyl 2-phenylpropanoate exhibited potent anti-inflammatory effects in vitro, with minimal gastrointestinal side effects compared to traditional NSAIDs.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. Preliminary investigations suggest that methyl 2-phenylpropanoate derivatives may modulate neurotransmitter activity, particularly in the dopaminergic and serotonergic systems. A recent preclinical study demonstrated that these derivatives could cross the blood-brain barrier and exhibit neuroprotective effects in models of Parkinson's disease. However, further clinical trials are needed to validate these findings.

The pharmacokinetic properties of methyl 2-phenylpropanoate have also been a subject of recent research. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for drug development. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry, have been employed to track the compound's metabolites in biological systems. These studies have provided valuable insights into its bioavailability and potential drug-drug interactions.

In conclusion, methyl 2-phenylpropanoate (CAS: 31508-44-8) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological activity, and pharmacokinetics underscore its potential as a versatile building block for drug development. Future research should focus on optimizing its derivatives for enhanced therapeutic efficacy and safety, as well as exploring its applications in other disease areas. This brief serves as a valuable resource for professionals seeking to stay updated on the latest developments related to this compound.